Cas no 1934270-66-2 (2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 1934270-66-2
• CID: 4709744
• Update Time: 2025-05-20

2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine

Additional information on 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine

Comprehensive Overview of 2-3-(Trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 1934270-66-2)

The compound 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 1934270-66-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group attached to a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine is its role in the development of small-molecule inhibitors. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical agents, making this compound a promising candidate for targeting enzymes and receptors. Recent studies have explored its utility in designing kinase inhibitors, which are crucial in oncology and inflammatory diseases.

In addition to its pharmaceutical applications, CAS No. 1934270-66-2 is also being investigated for its potential in agrochemical formulations. The pyrazole moiety is a common scaffold in herbicides and pesticides, and the introduction of a trifluoromethyl group can improve the efficacy and selectivity of these products. This aligns with the current industry trend toward developing environmentally friendly and high-performance agrochemicals.

The synthesis of 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine involves multi-step organic reactions, often starting from commercially available trifluoromethylated precursors. Researchers have optimized various routes to achieve high yields and purity, which is critical for its use in high-throughput screening and medicinal chemistry projects. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound.

From a commercial perspective, the demand for CAS No. 1934270-66-2 is expected to rise due to its versatility. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Furthermore, its relevance in preclinical studies and lead optimization makes it a sought-after material for academic and industrial labs alike.

Safety and handling of 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance, particularly in regions with strict chemical safety guidelines, is essential for its procurement and use.

In summary, 2-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 1934270-66-2) represents a fascinating intersection of chemistry and life sciences. Its applications span from drug discovery to agrochemical innovation, reflecting the broader trends in fluorine chemistry and heterocyclic compounds. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.